Cas no 88100-18-9 (1H-Imidazole-4-carboxamide, 1-ethyl-5-hydroxy-)

• Product Name: 1H-Imidazole-4-carboxamide, 1-ethyl-5-hydroxy-
• CAS No: 88100-18-9
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 645111
• PubChem ID: 21789179
• Update Time: 2025-04-19

1H-Imidazole-4-carboxamide, 1-ethyl-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxamide, 1-ethyl-5-hydroxy-
• 1-ethyl-5-hydroxyimidazole-4-carboxamide
• 1-Ethyl-5-hydroxy-1H-imidazole-4-carboxamide
• 88100-18-9
• DTXSID80618046

• Inchi： 1S/C6H9N3O2/c1-2-9-3-8-4(5(7)10)6(9)11/h3,11H,2H2,1H3,(H2,7,10)
• InChI Key： BCYMTLXFHYARMW-UHFFFAOYSA-N
• SMILES： OC1=C(C(N)=O)N=CN1CC

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.1Ų